Cas no 632299-38-8 (Butanoic acid, 2-ethoxy-4-formylphenyl ester)

• Product Name: Butanoic acid, 2-ethoxy-4-formylphenyl ester
• CAS No: 632299-38-8
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 426983
• PubChem ID: 713393
• Update Time: 2025-04-19

Butanoic acid, 2-ethoxy-4-formylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-ethoxy-4-formylphenyl ester
• (2-ethoxy-4-formylphenyl) butanoate
• 632299-38-8
• 4-formyl-2-ethoxyphenyl butanoate
• SR-01000294929
• 2-ethoxy-4-formylphenyl butanoate
• SR-01000294929-1
• 2-Ethoxy-4-formylphenyl butyrate
• AKOS005617331
• DTXSID00351908

• Inchi： 1S/C13H16O4/c1-3-5-13(15)17-11-7-6-10(9-14)8-12(11)16-4-2/h6-9H,3-5H2,1-2H3
• InChI Key： DKLNBKQWFAIPCG-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)C1C=CC(C=O)=CC=1OCC

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6